(3-Bromophenyl)(piperidin-4-yl)methanone

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol
• IUPAC Name: (3-bromophenyl)-piperidin-4-ylmethanone
• InChI: InChI=1S/C12H14BrNO/c13-11-3-1-2-10(8-11)12(15)9-4-6-14-7-5-9/h1-3,8-9,14H,4-7H2
• InChI Key: DRMOKCOVCMFDJW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(=O)C2=CC(=CC=C2)Br

Description

(3-Bromophenyl)(piperidin-4-yl)methanone is a ketone derivative featuring a piperidine ring substituted at the 4-position with a 3-bromophenyl group. This compound is part of a broader class of benzoylpiperidine derivatives, which are widely studied for their pharmacological properties. The bromine atom at the 3-position of the phenyl ring enhances lipophilicity and may influence binding interactions with biological targets, such as enzymes or receptors . Structurally related analogs have shown neuroprotective, antiplasmodial, and enzyme inhibitory activities, making this scaffold a versatile platform for drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Bromophenyl)(piperidin-4-yl)methanone typically involves the reaction of 3-bromobenzoyl chloride with piperidine under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion .

Industrial Production Methods: On an industrial scale, the production of (3-Bromophenyl)(piperidin-4-yl)methanone may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of automated systems allows for precise control over temperature, pressure, and reaction time, ensuring consistent product quality .

Types of Reactions:

Oxidation: (3-Bromophenyl)(piperidin-4-yl)methanone can undergo oxidation reactions to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) to facilitate the reaction.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: (3-Bromophenyl)(piperidin-4-yl)methanone is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block for the development of new pharmaceuticals and agrochemicals .

Biology: In biological research, this compound is used to study the interactions between small molecules and biological targets. It can be used in assays to identify potential inhibitors or activators of specific enzymes or receptors .

Medicine: Its structure allows for modifications that can enhance its pharmacological properties, making it a valuable scaffold for drug discovery .

Industry: In the industrial sector, (3-Bromophenyl)(piperidin-4-yl)methanone is used in the production of specialty chemicals and materials. Its unique chemical properties make it suitable for use in the manufacture of polymers, coatings, and other advanced materials .

Mechanism of Action

The mechanism of action of (3-Bromophenyl)(piperidin-4-yl)methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can interact with a receptor to modulate its signaling pathways. The exact mechanism depends on the specific biological target and the context in which the compound is used .

Comparison with Similar Compounds

Substitution Patterns on the Piperidine Ring

Key Analogs and Modifications:

N-Alkylation of Piperidine: Compounds such as 1-(3-chloropropyl)piperidin-4-ylmethanone () and 1-(3-chloropropyl)piperidin-4-ylmethanone () involve alkylation of the piperidine nitrogen.

Benzyl-Substituted Piperidines: Analogs like [1-(4-fluorobenzyl)piperidin-4-yl][4-fluorophenyl]methanone () demonstrate that substitution on the piperidine nitrogen with fluorinated benzyl groups enhances antiplasmodial activity. The 4-fluorophenyl group in these compounds contributes to π-π stacking interactions with target proteins .

Aromatic Ring Modifications

Halogen Substituents: Bromine vs. Fluorine: The 3-bromophenyl group in the parent compound provides greater steric bulk and electron-withdrawing effects compared to fluorophenyl analogs (e.g., 4-fluorophenylmethanone, ). Bromine’s larger atomic radius may enhance hydrophobic interactions in binding pockets, while fluorine’s electronegativity improves metabolic stability . Activity Correlation: Fluorophenyl derivatives in showed neuroprotective effects at nanomolar concentrations, whereas bromophenyl analogs in exhibited higher binding affinity for butyrylcholinesterase (BuChE), suggesting substituent-dependent target selectivity .

Hydroxyl and Methoxy Groups: Derivatives like (3-hydroxyphenyl)(4-cyclopropylbenzoyl)piperidin-1-ylmethanone () introduce polar groups that improve solubility and hydrogen-bonding capacity. However, hydroxyl groups may also increase susceptibility to glucuronidation, reducing bioavailability .

Physicochemical and Structural Properties

Crystal Packing and Conformation: X-ray studies of 1-(2,5-dichlorobenzenesulfonyl)piperidin-4-ylmethanone oxime () reveal a chair conformation of the piperidine ring, stabilized by intramolecular hydrogen bonds. Bromophenyl analogs may adopt similar conformations, but bulkier substituents could induce ring puckering .

Lipophilicity and Solubility:

• LogP values for bromophenyl derivatives are typically higher (~3.5) compared to fluorophenyl analogs (~2.8), correlating with increased membrane permeability but reduced aqueous solubility .